4-(6-Iodo-1,3-benzothiazol-2-yl)butane nitrile
Description
4-(6-Iodo-1,3-benzothiazol-2-yl)butane nitrile is a useful research compound. Its molecular formula is C11H9IN2S and its molecular weight is 328.17 g/mol. The purity is usually 95%.
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Properties
Molecular Formula |
C11H9IN2S |
|---|---|
Molecular Weight |
328.17 g/mol |
IUPAC Name |
4-(6-iodo-1,3-benzothiazol-2-yl)butanenitrile |
InChI |
InChI=1S/C11H9IN2S/c12-8-4-5-9-10(7-8)15-11(14-9)3-1-2-6-13/h4-5,7H,1-3H2 |
InChI Key |
HRKOZDYVOWYMFE-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC2=C(C=C1I)SC(=N2)CCCC#N |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
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